Cas no 951885-33-9 (5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid)

• Product Name: 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid
• CAS No: 951885-33-9
• MF: C₁₃H₁₅FO₄
• MW: 254.254207849503
• CID: 4722029
• Update Time: 2025-06-23

5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-FLUORO-4-METHOXYPHENYL)-3-METHYL-5-OXOVALERIC ACID
• 5-(3-fluoro-4-methoxyphenyl)-3-methyl-5-oxopentanoic acid
• IMED1041262879
• 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid

• Inchi： 1S/C13H15FO4/c1-8(6-13(16)17)5-11(15)9-3-4-12(18-2)10(14)7-9/h3-4,7-8H,5-6H2,1-2H3,(H,16,17)
• InChI Key： XOGSHMFIMINZRZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CC(C)CC(=O)O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid

Recent Advances in the Study of 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid (CAS: 951885-33-9)

The compound 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid (CAS: 951885-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications and biochemical properties. The presence of both a fluoro and methoxy substituent on the phenyl ring, along with the oxovaleric acid moiety, suggests a versatile reactivity profile that could be leveraged in drug design and development.

Recent research has focused on elucidating the synthetic pathways and optimizing the yield of 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, highlighting improved efficiency and scalability. The study reported a yield of 85% under optimized conditions, using palladium-catalyzed cross-coupling reactions. This advancement is particularly significant for large-scale production, which is essential for further pharmacological evaluations.

In addition to synthetic improvements, the pharmacological potential of 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid has been investigated. Preliminary in vitro studies have demonstrated its inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings suggest a potential application in the treatment of inflammatory diseases, although further in vivo studies are required to confirm efficacy and safety. The compound's ability to modulate enzyme activity without significant cytotoxicity makes it a promising candidate for further development.

Another area of interest is the compound's role in metabolic pathways. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its interaction with key metabolic enzymes, revealing a unique mechanism of action that could be exploited for metabolic disorder therapeutics. The study utilized molecular docking simulations and kinetic assays to characterize these interactions, providing a foundation for future drug design efforts.

Despite these promising findings, challenges remain in the development of 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches, to enhance its pharmacokinetic properties.

In conclusion, 5-(3-Fluoro-4-methoxyphenyl)-3-methyl-5-oxovaleric acid (CAS: 951885-33-9) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis and preliminary pharmacological evaluations highlight its potential as a therapeutic agent, particularly in inflammatory and metabolic diseases. Continued research efforts are essential to fully realize its clinical potential and address existing challenges.